A sensitive detection of T4 polynucleotide kinase activity based on β-cyclodextrin polymer enhanced fluorescence combined with an exonuclease reaction†
Chemical Communications Pub Date: 2014-12-10 DOI: 10.1039/C4CC08991J
Abstract
A strategy for T4 polynucleotide kinase activity detection was proposed based on a β-cyclodextrin polymer (polyβ-CD) and an exonuclease reaction. The fluorescence of pyrene enhanced by more than 10 times in the presence of polyβ-CD, and a simple detection of T4 PNK was achieved with a detection limit of 0.02 units per mL.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 149669-53-4
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CAS no.: 1623-99-0
